Cas no 5351-51-9 (4,5-Dimethylthiazole-2-thiol)

• Product Name: 4,5-Dimethylthiazole-2-thiol
• CAS No: 5351-51-9
• MF: C₅H₇NS₂
• MW: 145.24577832222
• MDL: MFCD01104377
• CID: 377067
• PubChem ID: 817026
• Update Time: 2025-07-25

4,5-Dimethylthiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolethione,4,5-dimethyl-
• 4,5-dimethyl-3H-1,3-thiazole-2-thione
• 4,5-Dimethyl-thiazole-2-thiol
• 4,5-Dimethylthiazole-2-thiol
• 4,5-Dimethylthiazole-2(3H)-thione
• UNII-ELP9XZL35M
• EN300-84983
• ELP9XZL35M
• Z1198148053
• A829644
• NSC 681
• 4,5-dimethyl-1,3-thiazole-2(3H)-thione
• 118090-07-6
• MFCD00037895
• 2-Thiazolethiol, 4,5-dimethyl-
• J-514105
• 4,5-Dimethyl-2(3H)-thiazolethione
• AKOS028108706
• dimethyl-1,3-thiazole-2-thiol
• 4-[5-Dimethyl-2-thiazolethiol
• 2-Mercapto-4,5-dimethylthiazole
• 2-mercapto-4,5-dimethylthiazol
• AKOS002305814
• NSC681
• 4,5-Dimethyl-1,3-thiazole-2-thiol
• NCIOpen2_002691
• NSC-681
• SCHEMBL162451
• 5351-51-9
• 2-Thiazolethiol, 4,5-dimethyl-
• 4,5-dimethyl-2-mercaptothiazole
• NS00032778
• 4.5-dimethylthiazole-2-thiol
• FT-0716796
• 4,5-dimethyl-3~{H}-1,3-thiazole-2-thione
• 4,5-Dimethyl-1,3-thiazole-2-thiol #
• 4,5-DIMETHYL-2-THIAZOLETHIOL
• DTXSID50201722
• CS-0217789
• FS-4800
• AB-601/30915016
• A857952
• EINECS 226-327-0
• 2(3H)-Thiazolethione, 4,5-dimethyl-
• DB-000210
• DTXSID20873819
• STK506814
• DTXCID80124213
• 4-(5-Dimethyl-2-thiazolethiol

• MDL： MFCD01104377
• Inchi： 1S/C5H7NS2/c1-3-4(2)8-5(7)6-3/h1-2H3,(H,6,7)
• InChI Key： KKHBRTFQIYIHEI-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=C1C)=S

Computed Properties

• Exact Mass: 145.00200
• Monoisotopic Mass: 145.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.28
• Melting Point: 164 ºC
• Boiling Point: 215 ºC
• Flash Point: 84 ºC
• PSA: 79.93000
• LogP: 2.04860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 4,5-Dimethylthiazole-2-thiol

Comprehensive Analysis of 4,5-Dimethylthiazole-2-thiol (CAS No. 5351-51-9): Properties, Applications, and Industry Trends

4,5-Dimethylthiazole-2-thiol (CAS No. 5351-51-9) is a sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thiazole derivative features a thiol group at the 2-position and methyl substituents at the 4- and 5-positions, making it a versatile intermediate for synthesizing biologically active molecules. Recent studies highlight its role as a precursor for flavor and fragrance compounds, particularly in food additives and cosmetic formulations where organoleptic properties are critical.

The compound's molecular formula (C₅H₇NS₂) and molar mass (145.25 g/mol) contribute to its moderate volatility, a characteristic exploited in volatile organic compound (VOC) applications. Analytical techniques like GC-MS and HPLC are commonly employed for its quantification, addressing growing industry demands for high-purity intermediates. With melting points ranging between 80-85°C, it exhibits stability under standard storage conditions, though precautions against moisture are recommended to prevent thiol oxidation.

In pharmaceutical contexts, researchers are investigating 4,5-Dimethylthiazole-2-thiol as a building block for kinase inhibitors and antimicrobial agents, aligning with global searches for novel antibiotic scaffolds. Its structural similarity to naturally occurring thiazole alkaloids makes it valuable for drug discovery programs, particularly in targeting resistant pathogens. The compound's chelation potential with metal ions also sparks interest in catalytic applications and material science innovations.

Environmental considerations drive innovations in the compound's synthesis, with recent patents emphasizing green chemistry approaches to reduce sulfur waste. The shift toward sustainable thiazole synthesis responds to tightening environmental regulations and industry demand for eco-friendly intermediates. Life cycle assessments of production methods now factor prominently in supplier evaluations, reflecting broader ESG (Environmental, Social, and Governance) trends in chemical manufacturing.

Market analytics reveal growing demand for CAS 5351-51-9 in Asia-Pacific regions, particularly for electronic chemicals and liquid crystal materials. Its derivatives show promise in organic semiconductors, coinciding with increased investment in flexible electronics. Quality standards have evolved, with major suppliers now offering ≥99.5% purity grades to meet stringent requirements in high-tech applications.

From a regulatory standpoint, proper handling guidelines emphasize personal protective equipment (PPE) usage during laboratory operations. While not classified as hazardous under current GHS criteria, standard chemical hygiene practices apply. Storage recommendations typically specify amber glass containers under inert atmosphere to preserve the thiol functionality, a key quality parameter for end-users.

Ongoing research explores novel derivatives through click chemistry modifications, particularly thiol-ene reactions that expand utility in polymer chemistry. The compound's hydrogen bonding capacity makes it attractive for designing supramolecular architectures, a hot topic in nanotechnology circles. These developments position 4,5-Dimethylthiazole-2-thiol as a multifaceted tool in both traditional and emerging chemical sectors.

Analytical challenges persist in distinguishing isomeric impurities during quality control, driving adoption of advanced chromatographic techniques. Spectral libraries now include detailed NMR and IR signatures for this compound, facilitating faster identification in complex matrices. These advancements support the compound's growing role in high-throughput screening platforms within drug discovery pipelines.

Industrial scale-up considerations focus on optimizing atom economy in synthetic routes, with recent process innovations achieving ≥85% yield in some configurations. The compound's compatibility with continuous flow chemistry systems enhances its appeal for modern pharmaceutical manufacturing infrastructure. Such technical improvements address two critical industry needs: cost reduction and process intensification.

Future outlooks suggest expanded applications in bioconjugation chemistry, leveraging the thiol group for protein modification techniques. This aligns with booming interest in antibody-drug conjugates (ADCs) and targeted therapies. As research continues to uncover new utilities for CAS 5351-51-9, its position as a valuable specialty chemical appears secure across multiple high-growth sectors.